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Compound of Interest

Compound Name: Diantipyrylmethane

Cat. No.: B072621

This guide provides essential information regarding the molecular properties of

diantipyrylmethane, a chromogenic agent utilized in spectrophotometry for the determination
of various metals.

Molecular Formula and Weight

Diantipyrylmethane is an organic compound with the chemical formula C23H24N402.[1][2][3]
Its molecular weight is approximately 388.46 g/mol or 388.5 g/mol .[1][2] The compound can
also exist in a monohydrate form, which has a molecular weight of 406.48 g/mol .

Quantitative Data Summary

The table below summarizes the key molecular data for diantipyrylmethane.
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Property Value Source(s)

PubChem, Sigma-Aldrich,
Molecular Formula C23H24N402

BLOOM TECH
] Sigma-Aldrich, BLOOM TECH,
Molecular Weight 388.46 g/mol )
ChemicalBook
388.5 g/mol PubChem
Molecular Weight
406.48 g/mol BLOOM TECH, CP Lab Safety
(Monohydrate)
CAS Number 1251-85-0 Sigma-Aldrich
Melting Point 179-182 °C Sigma-Aldrich

Experimental Protocols

Diantipyrylmethane is frequently employed as a reagent for the detection of titanium. A
common experimental protocol involves the following steps:

e Reaction Conditions: In a solution with a hydrochloric acid concentration between 0.5 and
4.0 M, diantipyrylmethane reacts with titanium (Ti).

o Complex Formation: This reaction results in the formation of a yellow-colored complex.

o Spectrophotometric Analysis: The resulting complex exhibits a maximum absorbance (Amax)
at a wavelength of 385-390 nm.

» Quantification: The concentration of titanium in the sample can be determined by measuring
the absorbance and comparing it to a standard curve. The detectable concentration range for
titanium using this colorimetric method is typically 0.2 to 3.0 ppm.

Visualizations

The logical relationship between diantipyrylmethane and its key properties is outlined in the
diagram below.
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\
Molecular Formula Molecular Weight CAS Number Application
C23H24N402 ~388.46 g/mol 1251-85-0 Reagent for Titanium Detection
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Core Properties of Diantipyrylmethane

The following diagram illustrates the generalized workflow for the spectrophotometric
determination of titanium using diantipyrylmethane.

Experimental Workflow

Sample containing Add Diantipyrylmethane Formation of Spectrophotometric Quantification of
Titanium (Ti) in 0.5-4.0 M HCI Yellow Complex Measurement at 385-390 nm Titanium
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Titanium Detection Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on Diantipyrylmethane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072621#diantipyrylmethane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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